![molecular formula C19H23N3O3S2 B4689820 3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide](/img/structure/B4689820.png)
3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide
Overview
Description
3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide, also known as AZM475271, is a sulfonamide compound that has been studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide involves the inhibition of the proteasome pathway. The proteasome pathway is responsible for the degradation of intracellular proteins. Inhibition of this pathway leads to the accumulation of proteins, which can result in cell death. This compound specifically targets the chymotrypsin-like activity of the proteasome, which is essential for the survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound inhibits the proteasome pathway, leading to the accumulation of proteins and ultimately cell death. In inflammation, this compound reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6. In immunology, this compound inhibits T-cell activation, which can modulate the immune response.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide for lab experiments is its specificity for the chymotrypsin-like activity of the proteasome. This specificity allows for the selective targeting of cancer cells while sparing normal cells. However, one of the limitations of this compound is its potential toxicity, which can limit its therapeutic applications.
Future Directions
For 3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide include further studies on its potential therapeutic applications and the development of novel analogs with improved pharmacokinetic properties.
Scientific Research Applications
3-(1-azepanylcarbonyl)-4-(methylthio)-N-3-pyridinylbenzenesulfonamide has been studied for its potential therapeutic applications in various fields such as oncology, inflammation, and immunology. In oncology, this compound has been shown to inhibit the growth of cancer cells by targeting the proteasome pathway. Inflammation studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. In immunology, this compound has been shown to modulate the immune response by inhibiting T-cell activation.
properties
IUPAC Name |
3-(azepane-1-carbonyl)-4-methylsulfanyl-N-pyridin-3-ylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3S2/c1-26-18-9-8-16(27(24,25)21-15-7-6-10-20-14-15)13-17(18)19(23)22-11-4-2-3-5-12-22/h6-10,13-14,21H,2-5,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMFRPJABWSLIHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)NC2=CN=CC=C2)C(=O)N3CCCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.